Cas no 904826-14-8 (N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 904826-14-8
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 5924650
• PubChem ID: 16029129
• Update Time: 2025-06-08

N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-4-methoxy-
• 904826-14-8
• AKOS002066043
• G620-0397
• N-{3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-4-methoxybenzene-1-sulfonamide
• CHEMBL1416902
• NCGC00132434-01
• F2588-0296
• N-(3-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-4-methoxybenzenesulfonamide
• N-[3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-4-methoxybenzenesulfonamide
• HMS1892I14
• N-[3-(6-azepan-1-ylpyridazin-3-yl)phenyl]-4-methoxybenzenesulfonamide
• N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C23H26N4O3S/c1-30-20-9-11-21(12-10-20)31(28,29)26-19-8-6-7-18(17-19)22-13-14-23(25-24-22)27-15-4-2-3-5-16-27/h6-14,17,26H,2-5,15-16H2,1H3
• InChI Key： DOIAFQYDNCRFNI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(N4CCCCCC4)C=C3)=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 438.17256188g/mol
• Monoisotopic Mass: 438.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 683.6±65.0 °C(Predicted)
• pka: 7.67±0.10(Predicted)

Additional information on N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide (CAS 904826-14-8)

N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide, with the CAS number 904826-14-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyridazine core, an azepane ring, and a methoxybenzene sulfonamide moiety. Such complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in kinase inhibition and inflammatory pathways, aligning with current trends in precision medicine.

The compound’s sulfonamide group is a key functional element, often associated with bioactivity in medicinal chemistry. Recent studies highlight its relevance in cancer therapeutics, where sulfonamide derivatives are investigated for their anti-proliferative effects. Additionally, the azepane component contributes to enhanced lipophilicity and blood-brain barrier permeability, making it valuable for central nervous system (CNS) drug development. These attributes address growing user queries about “sulfonamide-based drugs” and “CNS-targeted therapies”, reflecting broader industry interests.

From a synthetic perspective, CAS 904826-14-8 exemplifies modern heterocyclic chemistry techniques. Its pyridazine-azepane linkage requires precise catalytic cross-coupling methods, a topic frequently searched by organic chemists. The compound’s methoxybenzene segment further introduces electron-donating properties, influencing its pharmacokinetic profile. Such details resonate with professionals seeking “structure-activity relationships (SAR)” or “small molecule optimization” strategies.

In the context of AI-driven drug discovery, N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide serves as a case study for computational modeling. Platforms like AlphaFold or molecular docking software are increasingly used to predict its interactions with biological targets. This aligns with trending searches on “AI in medicinal chemistry” and “virtual screening of bioactive compounds”, underscoring its interdisciplinary relevance.

Regulatory and safety profiles of CAS 904826-14-8 are also critical. While not classified as hazardous, its handling demands standard laboratory safety protocols. Environmental persistence and biodegradability data remain areas of active research, addressing concerns about “green chemistry” and “sustainable pharmaceuticals”—topics dominating academic and industrial discourse.

In summary, N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-4-methoxybenzene-1-sulfonamide represents a multifaceted compound bridging drug design, synthetic innovation, and computational biology. Its structural ingenuity and therapeutic potential make it a focal point for researchers navigating the evolving landscape of small-molecule therapeutics.